Cas no 36116-84-4 (Phosphonic acid,diisooctyl ester)

Phosphonic acid,diisooctyl ester structure
36116-84-4 structure
Product Name:Phosphonic acid,diisooctyl ester
CAS No:36116-84-4
MF:C16H34O3P
MW:305.413126468658
CID:309231
PubChem ID:6335888
Update Time:2025-04-19

Phosphonic acid,diisooctyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,diisooctyl ester
    • BIS-(2-ETHYLHEXYL)-PHOSPHITE
    • bis[(6-methylheptyl)oxy](oxo)phosphonium
    • di-Isooctyl phosphite
    • NS00057633
    • EINECS 252-873-4
    • BIS(6-METHYLHEPTYL) PHOSPHONATE
    • FT-0623009
    • 36116-84-4
    • DTXSID30957533
    • Diisooctyl phosphonate
    • SCHEMBL20377358
    • Phosphonic acid, diisooctyl ester
    • Inchi: 1S/C16H34O3P/c1-15(2)11-7-5-9-13-18-20(17)19-14-10-6-8-12-16(3)4/h15-16H,5-14H2,1-4H3/q+1
    • InChI Key: DBLFQTDPPZZDGX-UHFFFAOYSA-N
    • SMILES: [P+](=O)(OCCCCCC(C)C)OCCCCCC(C)C

Computed Properties

  • Exact Mass: 305.22472
  • Monoisotopic Mass: 305.22455694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 14
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.2
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 41.52
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